molecular formula C8H10ClN3O B8476914 4-chloro-N',N'-dimethylpyridine-2-carboxhydrazide

4-chloro-N',N'-dimethylpyridine-2-carboxhydrazide

Cat. No.: B8476914
M. Wt: 199.64 g/mol
InChI Key: CTJOPIPYAONNKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-N',N'-dimethylpyridine-2-carboxhydrazide is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10ClN3O

Molecular Weight

199.64 g/mol

IUPAC Name

4-chloro-N',N'-dimethylpyridine-2-carbohydrazide

InChI

InChI=1S/C8H10ClN3O/c1-12(2)11-8(13)7-5-6(9)3-4-10-7/h3-5H,1-2H3,(H,11,13)

InChI Key

CTJOPIPYAONNKL-UHFFFAOYSA-N

Canonical SMILES

CN(C)NC(=O)C1=NC=CC(=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-chloropicolinoyl chloride hydrochloride (352 mg, 2.0 mmol, 1.0 eq) in 10 mL of THF were added N,N-dimethylhydrazine (120 mg, 2.0 mmol, 1.0 eq) and N,N-diisopropylethylamine (383 μL, 2.2 mmol, 1.1 eq) at room temperature. The reaction mixture was stirred for 15 min and diluted with water (25 mL) and EtOAc (50 mL). The separated organic layer was washed with brine (25 mL), saturated sodium bicarbonate solution (25 mL) and dried over sodium sulfate. Concentration under reduced pressure gave the title compound as colorless solid (223 mg, 56%), which was used without further purification. MH+=200, Rt=1.42 min.
Quantity
352 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
120 mg
Type
reactant
Reaction Step Two
Quantity
383 μL
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
56%

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